Cas no 53636-65-0 (5-Methylpyridine-2,3-dicarboxylic acid)

• Product Name: 5-Methylpyridine-2,3-dicarboxylic acid
• CAS No: 53636-65-0
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 56449
• PubChem ID: 14425308
• Update Time: 2025-05-25

5-Methylpyridine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyridine-2,3-dicarboxylic acid
• 5-ETHYL-2,3-PYRIDINE DICARBOXYLIC ACID
• 5-methyl-2,3-Pyridinedicarboxylic acid
• 2,3-Pyridinedicarboxylicacid,5-methyl
• 5-methyl-2,3-dicarboxypyridine
• 5-Methyl-chinolinsaeure
• 5-Methyl-pyridin-2,3-dicarbonsaeure
• 2,3-Pyridinedicarboxylic acid, 5-methyl-
• 5-methyl-pyridine-2,3-dicarboxylic acid
• JPIJMXOJEHMTPU-UHFFFAOYSA-N
• FCH849913
• 5-Methylpyridine-2,3-dicarboxylicacid
• 2,3-Pyridinedicarboxylicacid, 5-methyl-
• S756
• AX8204366
• Poly(N-vinylpyrrolidone 2-dimethylaminoethyl methacrylate) d
• FT-0660571
• SB52287
• EN300-127743
• DS-15633
• SCHEMBL1819716
• C75512
• Z1198165562
• DTXSID80886066
• 53636-65-0
• A870675
• AKOS006295714
• MFCD05662425
• DB-071724

• MDL： MFCD05662425
• Inchi： 1S/C8H7NO4/c1-4-2-5(7(10)11)6(8(12)13)9-3-4/h2-3H,1H3,(H,10,11)(H,12,13)
• InChI Key： JPIJMXOJEHMTPU-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5
• XLogP3: 0.6

Experimental Properties

• Color/Form: DryPowder; OtherSolid
• Density: 1.460
• Boiling Point: 436.2±45.0 °C at 760 mmHg
• Flash Point: 217.6±28.7 °C
• Refractive Index: 1.61
• PSA: 87.49000
• LogP: 0.78640
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methylpyridine-2,3-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methylpyridine-2,3-dicarboxylic acid

Research Brief on 5-Methylpyridine-2,3-dicarboxylic acid (CAS: 53636-65-0): Recent Advances and Applications

5-Methylpyridine-2,3-dicarboxylic acid (CAS: 53636-65-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential therapeutic properties. Recent studies have focused on its role in modulating enzymatic activity, its use as a building block for novel drug candidates, and its applications in material science. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-Methylpyridine-2,3-dicarboxylic acid on quinoline 2-oxidoreductase, an enzyme implicated in bacterial resistance mechanisms. The researchers employed molecular docking simulations and kinetic assays to demonstrate that this compound exhibits a competitive inhibition pattern with an IC50 value of 12.3 μM. These findings suggest its potential as a lead compound for developing novel antibiotics targeting resistant bacterial strains.

In the field of neurodegenerative disease research, a team at the University of Cambridge recently reported (Nature Chemical Biology, 2024) that derivatives of 5-Methylpyridine-2,3-dicarboxylic acid show promising neuroprotective effects in cellular models of Parkinson's disease. The study revealed that these compounds can chelate redox-active metals and reduce oxidative stress in dopaminergic neurons by approximately 40% compared to controls. This property makes them attractive candidates for further development as therapeutic agents for neurodegenerative disorders.

The synthetic utility of 5-Methylpyridine-2,3-dicarboxylic acid has been expanded through recent methodological advances. A 2024 publication in Organic Letters described a novel, environmentally benign synthetic route to this compound using biocatalytic methods, achieving a 78% yield with excellent enantioselectivity. This green chemistry approach represents a significant improvement over traditional synthetic methods, which often require harsh conditions and produce substantial waste.

Material science applications of 5-Methylpyridine-2,3-dicarboxylic acid have also emerged as an active area of investigation. Researchers at MIT developed (Advanced Materials, 2023) a series of metal-organic frameworks (MOFs) incorporating this compound as a linker. The resulting materials exhibited exceptional thermal stability (up to 450°C) and showed promise for gas storage applications, with hydrogen uptake capacities of 2.3 wt% at 77K.

From a pharmacological perspective, recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) have provided valuable data on the absorption and metabolism of 5-Methylpyridine-2,3-dicarboxylic acid derivatives. The research demonstrated favorable oral bioavailability (65-72%) and identified the major metabolic pathways, which will inform future drug design efforts. These findings are particularly relevant for developing small molecule therapies targeting inflammatory pathways.

In conclusion, 5-Methylpyridine-2,3-dicarboxylic acid (CAS: 53636-65-0) continues to be a compound of significant interest across multiple research domains. Recent studies have expanded our understanding of its biological activities, synthetic accessibility, and material applications. The compound's versatility as a synthetic intermediate and its direct biological effects position it as a valuable tool in chemical biology and a promising starting point for therapeutic development. Future research directions likely include further exploration of its structure-activity relationships and optimization of its physicochemical properties for specific applications.